Cas no 73631-23-9 (N-Cyanopyridine-3-amidine)

• Product Name: N-Cyanopyridine-3-amidine
• CAS No: 73631-23-9
• MF: C₇H₆N₄
• MW: 146.14934015274
• MDL: MFCD09864976
• CID: 553593
• PubChem ID: 12667601
• Update Time: 2025-10-24

N-Cyanopyridine-3-amidine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboximidamide,N-cyano-
• N'-Cyano-3-pyridinecarboximidamide
• N'-CYANOPYRIDINE-3-CARBOXIMIDAMIDE
• (2Z)-3-amino-3-(3-pyridyl)-2-azaprop-2-enenitrile
• 3-Pyridinecarboximidamide,N-cyano
• N-Cyanopyridine-3-amidine
• N-cyanonicotinimidamide
• FT-0681102
• (E)-N'-cyanopyridine-3-carboximidamide
• MFCD09864976
• N-CYANOPYRIDINE-3-CARBOXIMIDAMIDE
• SCHEMBL9215228
• N-Cyanopyridine-3-carboxamidine
• N'-Cyanonicotinimidamide
• AKOS025293716
• CS-0368174
• AKOS005073056
• DTXSID60506230
• J-502060
• HC-0737
• 73631-23-9
• YCA63123
• AKOS015836404
• (E)-N'-cyanonicotinimidamide
• DB-255683

• MDL： MFCD09864976
• Inchi： 1S/C7H6N4/c8-5-11-7(9)6-2-1-3-10-4-6/h1-4H,(H2,9,11)
• InChI Key： AKRJDDPVSSPCSI-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1)/C(=N/C#N)/N

Computed Properties

• Exact Mass: 146.05900
• Monoisotopic Mass: 146.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• Melting Point: 222-223°
• PSA: 75.06000
• LogP: 0.96828

N-Cyanopyridine-3-amidine Security Information

• HazardClass：IRRITANT

Additional information on N-Cyanopyridine-3-amidine

Research Brief on N-Cyanopyridine-3-amidine (CAS: 73631-23-9): Recent Advances and Applications

N-Cyanopyridine-3-amidine (CAS: 73631-23-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyanopyridine and amidine functional groups, has been explored for its potential applications in drug discovery, medicinal chemistry, and biochemical studies. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation.

In the context of drug discovery, N-Cyanopyridine-3-amidine has been investigated for its ability to serve as a precursor in the development of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the structural features of this compound allow for the design of potent and selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of N-Cyanopyridine-3-amidine in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors, showcasing its potential in cancer therapy.

Beyond its applications in kinase inhibition, N-Cyanopyridine-3-amidine has also been studied for its role in the development of antimicrobial agents. Researchers have utilized its reactive cyanopyridine moiety to create derivatives with enhanced antibacterial and antifungal properties. A recent publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of N-Cyanopyridine-3-amidine derivatives that exhibited promising activity against drug-resistant bacterial strains, including MRSA (Methicillin-Resistant Staphylococcus aureus).

The compound's mechanism of action is closely tied to its ability to interact with biological macromolecules. Computational studies, including molecular docking and density functional theory (DFT) calculations, have provided insights into the binding modes of N-Cyanopyridine-3-amidine with target proteins. These studies suggest that the amidine group plays a crucial role in forming hydrogen bonds with active site residues, while the cyanopyridine moiety contributes to hydrophobic interactions.

In addition to its pharmacological applications, N-Cyanopyridine-3-amidine has found use in chemical biology as a tool for probing enzyme mechanisms. Its reactivity with nucleophiles makes it a valuable probe for studying enzyme active sites, particularly those involving cysteine or serine residues. Recent work published in ACS Chemical Biology highlighted its use in activity-based protein profiling (ABPP), a technique for identifying and characterizing enzyme function in complex biological systems.

Despite its promising applications, challenges remain in the optimization of N-Cyanopyridine-3-amidine-based compounds. Issues such as solubility, metabolic stability, and off-target effects need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on structural modifications to improve these properties while retaining the compound's bioactive core. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further advancements in this area.

In conclusion, N-Cyanopyridine-3-amidine (CAS: 73631-23-9) represents a valuable scaffold in chemical biology and drug discovery. Its versatility as a synthetic intermediate and its diverse biological activities make it a compound of significant interest. Continued research into its applications and optimization will likely yield novel therapeutics and biochemical tools in the coming years.